4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-c]quinoline
4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-c]quinoline
Desamino Chloroimiquimod (Imiquimod USP Related Compound C) is a pharmacologically active compound related to Imiquimod, an immune response modifier. It stimulates the production of Interferon-a.
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
a pharmacologically active compound related to Imiquimod
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
a pharmacologically active compound related to Imiquimod
Brand Name:
Vulcanchem
CAS No.:
99010-64-7
VCID:
VC21332073
InChI:
InChI=1S/C14H14ClN3/c1-9(2)7-18-8-16-12-13(18)10-5-3-4-6-11(10)17-14(12)15/h3-6,8-9H,7H2,1-2H3
SMILES:
CC(C)CN1C=NC2=C1C3=CC=CC=C3N=C2Cl
Molecular Formula:
C14H14ClN3
Molecular Weight:
259.73 g/mol
4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-c]quinoline
CAS No.: 99010-64-7
VCID: VC21332073
Molecular Formula: C14H14ClN3
Molecular Weight: 259.73 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
![4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-c]quinoline - 99010-64-7](/images/no_structure.jpg)
| Description | Desamino Chloroimiquimod (Imiquimod USP Related Compound C) is a pharmacologically active compound related to Imiquimod, an immune response modifier. It stimulates the production of Interferon-a. Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards a pharmacologically active compound related to Imiquimod |
|---|---|
| CAS No. | 99010-64-7 |
| Product Name | 4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-c]quinoline |
| Molecular Formula | C14H14ClN3 |
| Molecular Weight | 259.73 g/mol |
| IUPAC Name | 4-chloro-1-(2-methylpropyl)imidazo[4,5-c]quinoline |
| Standard InChI | InChI=1S/C14H14ClN3/c1-9(2)7-18-8-16-12-13(18)10-5-3-4-6-11(10)17-14(12)15/h3-6,8-9H,7H2,1-2H3 |
| Standard InChIKey | RRCWSLBKLVBFQD-UHFFFAOYSA-N |
| SMILES | CC(C)CN1C=NC2=C1C3=CC=CC=C3N=C2Cl |
| Canonical SMILES | CC(C)CN1C=NC2=C1C3=CC=CC=C3N=C2Cl |
| Appearance | Solid |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 4-Chloro-1-isobutyl-1H-imidazo[4,5-c]quinoline, NSC 672965 |
| PubChem Compound | 383961 |
| Last Modified | Aug 15 2023 |
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